Cas no 1357955-85-1 (1-([1,1'-Biphenyl]-4-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product name: 1-([1,1'-Biphenyl]-4-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1357955-85-1
• MF: C₁₆H₁₃N₃O₂
• MW: 279.29332
• CID: 1093751
• PubChem ID: 58081231

1-([1,1'-Biphenyl]-4-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-4-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[(4-phenylphenyl)methyl]triazole-4-carboxylic acid
• 1357955-85-1
• AKOS011336341
• HZPMXYIKOKUPGH-UHFFFAOYSA-N
• SCHEMBL553844
• 1-Biphenyl-4-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-([1,1'-Biphenyl]-4-ylmethyl)-1H-1,2,3-triazole-4-carboxylicacid

• Inchi： InChI=1S/C16H13N3O2/c20-16(21)15-11-19(18-17-15)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,20,21)
• InChI Key： HZPMXYIKOKUPGH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)CN3C=C(N=N3)C(=O)O

Computed Properties

• Exact Mass: 279.100776666g/mol
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų